Cas no 33440-64-1 (2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone))

2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone) Properties

Names and Identifiers

• 2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone)
• Bi-Lawsone
• 3,3'-Bilawsone
• 2,2'-BI(3-HYDROXY-1,4-NAPHTHOQUINONE)
• 2,2'-BIS(3-HYDROXY-1,4-NAPHTHOQUINONE)
• 3,3'-bi(2-hydroxy-1,4-naphthoquinone)
• 3,3'-dihydroxy-[2,2']binaphthyl-1,4,1',4'-tetraone
• 3,3'-Dihydroxy-2,2'-bi-1,4-naphthochinon
• LAWSONE DIMER
• CS-0451286
• 33440-64-1
• 3,3'-Dihydroxy-[2,2'-binaphthalene]-1,1',4,4'-tetraone
• SCHEMBL3768549
• 1,1'-dihydroxy-2,2'-binaphthalene-3,3',4,4'-tetrone
• PS-10990
• bilawsone
• MFCD00191788
• J-019187
• AKOS037655381
• NSC762528
• CHEMBL2227811
• FT-0609147
• AKOS015916562
• 3,3'-dihydroxy-2,2'-binaphthyl-1,1',4,4'-tetraone
• A928731
• 4-hydroxy-3-(1-hydroxy-3,4-dioxonaphthalen-2-yl)naphthalene-1,2-dione
• NSC-762528
• +Expand

• MDL： MFCD00191788
• InChIKey： ISTBADQWZSTTOA-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H10O6/c21-15-9-5-1-3-7-11(9)17(23)19(25)13(15)14-16(22)10-6-2-4-8-12(10)18(24)20(14)26/h1-8,25-26H
• SMILES： C1=CC=C2C(=C1)C(=O)C(=C(C2=O)O)C3=C(C(=O)C4=CC=CC=C4C3=O)O

Computed Properties

• Exact Mass: 346.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 346.048
• Heavy Atom Count: 26
• Complexity: 720
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 25
• Surface Charge: 0
• Topological Polar Surface Area: 109A^2

Experimental Properties

• LogP: 2.76900
• PSA: 108.74000
• Refractive Index: 1.793
• Boiling Point: 391.4°C at 760 mmHg
• Melting Point: 250 °C (dec.)(lit.)
• Flash Point: 204.7°C
• Color/Form: Powder
• Solubility: Not determined
• Density: 1.691

2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone) Security Information

• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38

2,2A'-Bis-(3-hydroxy-1,4-naphthoquinone) Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%